Cas no 1806852-99-2 (3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide)
3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide
-
- Inchi: 1S/C8H6BrF4NO/c9-3-4-1-5(10)7(6(14)2-4)15-8(11,12)13/h1-2H,3,14H2
- InChI Key: BBNJSZXBPGYGFN-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(=C(C=1)N)OC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 213
- XLogP3: 3.1
- Topological Polar Surface Area: 35.2
3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013009911-250mg |
3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide |
1806852-99-2 | 97% | 250mg |
480.00 USD | 2021-06-25 | |
| Alichem | A013009911-500mg |
3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide |
1806852-99-2 | 97% | 500mg |
847.60 USD | 2021-06-25 | |
| Alichem | A013009911-1g |
3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide |
1806852-99-2 | 97% | 1g |
1,564.50 USD | 2021-06-25 |
3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide
Introduction to 3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide (CAS No. 1806852-99-2)
3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide, identified by the Chemical Abstracts Service (CAS) number 1806852-99-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylamine derivatives, characterized by its structural features including an amino group, a fluorine substituent, and a trifluoromethoxy group, all of which contribute to its unique chemical properties and potential biological activities.
The molecular structure of 3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide consists of a benzene ring substituted with these functional groups. The presence of the amino group (–NH₂) at the 3-position, the fluorine atom at the 5-position, and the trifluoromethoxy group (–OCF₃) at the 4-position imparts distinct electronic and steric properties to the molecule. These features make it a valuable intermediate in the synthesis of various pharmacologically active compounds.
In recent years, there has been growing interest in arylamine derivatives due to their potential applications in drug development. The fluorine atom, in particular, is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity of drug molecules. The trifluoromethoxy group further enhances these properties by contributing to hydrophobic interactions and influencing the overall pharmacokinetic profile of the compounds.
One of the most compelling aspects of 3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide is its utility as a building block in the synthesis of more complex molecules. Its bromide functionality allows for further derivatization through nucleophilic substitution reactions, enabling chemists to introduce additional functional groups and tailor the properties of the resulting compounds. This flexibility makes it an indispensable tool in medicinal chemistry laboratories.
Recent studies have highlighted the importance of 3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide in the development of novel therapeutic agents. For instance, researchers have explored its use in synthesizing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of an amino group and electron-withdrawing fluoro and trifluoromethoxy groups provides an optimal balance for interactions with biological targets, enhancing both potency and selectivity.
The fluorine substituent at the 5-position of the benzene ring plays a crucial role in modulating the bioavailability of drug candidates. Fluorinated aromatic compounds often exhibit improved metabolic stability and reduced susceptibility to degradation by cytochrome P450 enzymes. This characteristic is particularly valuable in designing drugs with longer half-lives and improved therapeutic efficacy.
The trifluoromethoxy group at the 4-position contributes to the lipophilicity of 3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide, which is a key factor in determining drug absorption, distribution, metabolism, and excretion (ADME) properties. By enhancing lipophilicity, this group can improve membrane permeability and oral bioavailability, making it easier for drugs to reach their target sites within the body.
In addition to its role as a synthetic intermediate, 3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide has been investigated for its potential applications in materials science. The unique electronic properties of this compound make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics. The presence of fluorine atoms can enhance charge transport properties, leading to more efficient devices.
The synthesis of 3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide typically involves multi-step organic reactions starting from commercially available precursors. Key steps include halogenation, functional group transformations, and purification processes to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications on the benzene ring.
Quality control and analytical characterization are essential aspects when working with 3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm structural integrity and purity. These analytical methods provide critical data for understanding reaction mechanisms and optimizing synthetic pathways.
The pharmaceutical industry continues to explore new applications for 3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide in drug discovery programs. Its versatility as a synthetic intermediate allows for rapid screening of diverse molecular libraries, accelerating the identification of lead compounds with potential therapeutic value. Collaborative efforts between academic researchers and industry scientists are driving innovation in this area.
Future research directions may focus on developing more sustainable synthetic routes for 3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide, incorporating green chemistry principles to minimize waste and reduce environmental impact. Additionally, computational modeling techniques can be employed to predict biological activity and optimize molecular design before experimental synthesis.
In conclusion,3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide (CAS No. 1806852-99-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable tool for synthetic chemists, while its biological relevance positions it as a key player in drug development efforts worldwide.
1806852-99-2 (3-Amino-5-fluoro-4-(trifluoromethoxy)benzyl bromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)